Cas no 83706-47-2 (Pentanal,2-[chloro(4-fluorophenyl)methylene]-)

• Product Name: Pentanal,2-[chloro(4-fluorophenyl)methylene]-
• CAS No: 83706-47-2
• MF: C₁₂H₁₂ClFO
• MW: 226.674486160278
• CID: 724530
• PubChem ID: 6365846
• Update Time: 2025-04-19

Pentanal,2-[chloro(4-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Pentanal,2-[chloro(4-fluorophenyl)methylene]-
• 2-[chloro(4-fluorophenyl)methylene]valeraldehyde
• 2-[chloro-(4-fluorophenyl)methylidene]pentanal
• EINECS 280-523-0
• 83706-47-2
• 2-(Chloro(4-fluorophenyl)methylene)valeraldehyde

• Inchi： 1S/C12H12ClFO/c1-2-3-10(8-15)12(13)9-4-6-11(14)7-5-9/h4-8H,2-3H2,1H3/b12-10-
• InChI Key： YTOXIGMVFIBCBQ-BENRWUELSA-N
• SMILES： Cl/C(/C1C=CC(=CC=1)F)=C(\C=O)/CCC

Computed Properties

• Exact Mass: 226.0560709g/mol
• Monoisotopic Mass: 226.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų